Cas no 227938-34-3 ({furo[3,2-b]pyridin-6-yl}methanol)

• Product Name: {furo[3,2-b]pyridin-6-yl}methanol
• CAS No: 227938-34-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 245018
• PubChem ID: 45079687
• Update Time: 2025-06-14

{furo[3,2-b]pyridin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-6-methanol
• furo[3,2-b]pyridin-6-ylmethanol
• AG-E-65580
• CTK1A0281
• Furo[3,2-b]pyridine-6-methanol(9CI)
• KB-254164
• SureCN3802865
• {furo[3,2-b]pyridin-6-yl}methanol
• (Furo[3,2-b]pyridin-6-yl)methanol
• furo[3, 2-b]pyridin-6-ylmethanol
• DTXSID90663769
• SCHEMBL3802865
• EN300-7723686
• FT-0736244
• 227938-34-3

• Inchi： 1S/C8H7NO2/c10-5-6-3-8-7(9-4-6)1-2-11-8/h1-4,10H,5H2
• InChI Key： JCSZFALMGZMMBF-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=C(C=N2)CO

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 46.26000
• LogP: 1.32010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on {furo[3,2-b]pyridin-6-yl}methanol

Comprehensive Overview of {furo[3,2-b]pyridin-6-yl}methanol (CAS No. 227938-34-3): Properties, Applications, and Research Insights

{furo[3,2-b]pyridin-6-yl}methanol (CAS No. 227938-34-3) is a heterocyclic compound featuring a fused furopyridine core with a hydroxymethyl functional group. This unique structure has garnered significant attention in pharmaceutical and material science research due to its potential as a bioactive scaffold and molecular building block. The compound's furo[3,2-b]pyridine moiety is particularly noteworthy for its electron-rich properties, which contribute to diverse applications ranging from drug discovery to organic electronics.

Recent studies highlight the growing interest in {furo[3,2-b]pyridin-6-yl}methanol as a precursor for small-molecule inhibitors targeting protein-protein interactions. Its structural similarity to privileged heterocyclic pharmacophores makes it valuable for designing kinase modulators and GPCR ligands. Researchers are particularly focused on its structure-activity relationships (SAR) in medicinal chemistry, with computational models suggesting promising binding affinities for neurological targets.

From a synthetic chemistry perspective, the hydroxymethyl group at the 6-position offers versatile derivatization opportunities, enabling the creation of esters, ethers, or carbamates for prodrug development. The compound's logP value and hydrogen bonding capacity have been optimized in recent QSAR studies to improve blood-brain barrier permeability—a hot topic in neurotherapeutic research. These properties align with current industry demands for CNS-active compounds with improved pharmacokinetic profiles.

In material science applications, the π-conjugated system of {furo[3,2-b]pyridin-6-yl}methanol has shown potential in organic semiconductor development. Its ability to participate in charge-transfer complexes makes it interesting for OLED materials and photovoltaic devices. Recent patents disclose its incorporation into electron-transport layers for improved device efficiency—a response to the booming green energy sector.

Analytical characterization of CAS 227938-34-3 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound exhibits characteristic UV-Vis absorption peaks between 250-300 nm, valuable for analytical method development. Stability studies under various pH conditions have become particularly relevant for formulation scientists addressing drug delivery challenges—a frequently searched topic in pharmaceutical forums.

The commercial availability of {furo[3,2-b]pyridin-6-yl}methanol has increased significantly, with suppliers offering both research-grade and GMP-grade quantities. This reflects the compound's transition from academic curiosity to translational research applications. Current market analysis suggests growing demand in the contract research organization sector, particularly for fragment-based drug discovery platforms.

Environmental and ADMET profiling of 227938-34-3 reveals favorable biodegradability metrics, aligning with the pharmaceutical industry's push toward green chemistry principles. Its ecotoxicological profile has been assessed in accordance with OECD guidelines, addressing growing regulatory concerns about API sustainability—a trending search term among environmental chemists.

Future research directions for {furo[3,2-b]pyridin-6-yl}methanol include exploration of its metal-organic frameworks (MOFs) applications and potential in bioconjugation chemistry. The compound's chelation properties are being investigated for diagnostic imaging applications, coinciding with increased interest in theranostic agents. These developments position CAS 227938-34-3 as a multifaceted compound bridging multiple scientific disciplines.